Cas no 2248378-99-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate
• CAS No: 2248378-99-4
• MF: C₁₂H₁₂N₂O₅S
• MW: 296.299081802368
• CID: 6085383
• PubChem ID: 165718910
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513652
• 2248378-99-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate

• Inchi： 1S/C12H12N2O5S/c1-20(2,18)13-7-10(15)19-14-11(16)8-5-3-4-6-9(8)12(14)17/h3-6H,7H2,1-2H3
• InChI Key： FIYIMZFTDCNWNY-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 296.04669266g/mol
• Monoisotopic Mass: 296.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate (CAS No. 2248378-99-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate (CAS No. 2248378-99-4) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a dimethyl(oxo)-lambda6-sulfanylidene moiety, has garnered attention for its versatility in synthetic chemistry and drug development. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for highly functionalized heterocycles like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged due to their applications in targeted drug delivery and bioconjugation. The compound’s sulfanylidene group offers unique reactivity, enabling covalent binding to biological targets—a feature highly sought after in proteolysis-targeting chimeras (PROTACs) and click chemistry applications. This aligns with the growing interest in precision medicine and next-generation therapeutics, as evidenced by frequent searches for terms like "sulfur-containing drug scaffolds" and "isoindole-based pharmacophores."

From a synthetic perspective, CAS No. 2248378-99-4 exemplifies advancements in green chemistry. Its design minimizes hazardous byproducts, addressing the pharmaceutical industry’s push toward sustainable synthesis. Laboratories focusing on catalytic C–H activation or photoredox chemistry may find this compound valuable for optimizing reaction efficiency. Notably, its acetate ester linkage provides hydrolytic stability, a critical factor for prodrug development—a topic frequently queried in AI-driven drug discovery forums.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents (e.g., DMSO or DMF), make it suitable for high-throughput screening platforms. Its lambda6-sulfanylidene group also contributes to metal coordination, opening avenues in catalysis and material science. These attributes resonate with trends in nanotechnology and molecular electronics, where sulfur-rich compounds are pivotal for designing conductive polymers.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetate represents a convergence of medicinal chemistry and advanced materials. Its multifaceted reactivity and alignment with cutting-edge research priorities ensure its relevance in both academic and industrial settings. For researchers querying "isoindole derivatives in drug design" or "sulfur-based functional groups," this compound offers a compelling case study in molecular innovation.